Cas no 674792-08-6 (tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate)

• Product Name: tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate
• CAS No: 674792-08-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD08685932
• CID: 821403
• PubChem ID: 51358567
• Update Time: 2025-06-29

tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Boc-4,7-diazaspiro[2.5]octane
• 4,7-DIAZA-SPIRO[2.5]OCTANE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate
• 4,7-DIAZASPIRO[2.5]OCTANE-4-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
• XNLYPHAMXHERHS-UHFFFAOYSA-N
• 4,7-Diazaspiro[2.5]octane-4-carboxylic acid tert-butyl ester
• BCP09977
• 4-Boc-4,7-diaza-spiro[2.5]octane
• PB31
• AKOS016001373
• FT-0708128
• MFCD08685932
• 674792-08-6
• A867260
• Diaza-spiro[2.5]octane-4-carboxylic acid tert-butyl ester
• CS-D0760
• tert-butyl 5,8-diazaspiro[2.5]octane-8-carboxylate
• EN300-1223524
• 4-Boc-4 pound not7-diazaspiro[2.5]octane
• AMY14491
• F2147-3242
• SCHEMBL1044272
• Z1505713407
• SY025332
• PB31304
• DTXSID70680030
• DS-15308
• DB-073880
• Risdiplam intermediatetert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate

• MDL： MFCD08685932
• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-7-6-12-8-11(13)4-5-11/h12H,4-8H2,1-3H3
• InChI Key： XNLYPHAMXHERHS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC21CC2)=O

Computed Properties

• Exact Mass: 212.15200
• Monoisotopic Mass: 212.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 0.8

Experimental Properties

• Density: 1.10
• Boiling Point: 301.3°C at 760 mmHg
• Flash Point: 136°C
• Refractive Index: 1.521
• PSA: 41.57000
• LogP: 1.62600

tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate

Professional Introduction to Tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate (CAS No. 674792-08-6)

Tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 674792-08-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the spirocyclic family, characterized by its unique structural framework consisting of two interconnected rings. The presence of nitrogen atoms in the spirocyclic core and the ester functional group at the carboxyl position imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate features a spiro center where a carbon atom is shared between a seven-membered and a five-membered ring. This spiro arrangement contributes to its rigidity and stability, which are critical factors in designing bioactive molecules. The two nitrogen atoms are positioned in such a way that they can participate in hydrogen bonding or coordinate with metal ions, making this compound a potential candidate for applications in coordination chemistry and catalysis.

One of the most compelling aspects of tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate is its utility as a building block in the synthesis of more complex pharmacophores. The tert-butyl group provides steric hindrance, which can be strategically employed to modulate binding interactions with biological targets. Additionally, the carboxylate ester moiety allows for further functionalization via hydrolysis or transesterification reactions, enabling the creation of diverse derivatives with tailored properties.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as scaffolds for drug discovery. Spirocycles are known for their conformational rigidity, which can enhance binding affinity and selectivity. The nitrogen atoms in tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate further expand its versatility by allowing for interactions with hydrogen bond donors and acceptors in biological systems. This makes it particularly attractive for designing molecules that interact with proteins or nucleic acids.

Recent studies have highlighted the role of tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate in the development of novel therapeutic agents. For instance, researchers have explored its derivatives as potential kinase inhibitors, leveraging the spirocyclic core to mimic natural substrates or allosteric sites. The ability to fine-tune the electronic and steric properties of these derivatives through structural modifications has led to promising results in preclinical studies.

The synthesis of tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The spirocyclic core is typically constructed through intramolecular cyclization reactions, often facilitated by acidic or basic conditions. The introduction of the nitrogen atoms and the ester group requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which is crucial for large-scale applications in drug manufacturing.

The pharmacological potential of tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate has been further explored through computational modeling and experimental screening. Virtual screening techniques have identified several derivatives with high binding affinity to target proteins, suggesting their suitability for further development as drugs or probes for biochemical studies. Experimental validation of these findings has involved both enzymatic assays and cellular-based assays to assess biological activity.

In conclusion, tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate (CAS No. 674792-08-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile synthetic applications. Its rigid spirocyclic framework, combined with functional groups that allow for further modification, makes it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design of next-generation therapeutics.